Cas no 355815-27-9 (N-(2,4-Dimethoxybenzyl)-1-(4-fluorophenyl)methanamine)

• Product Name: N-(2,4-Dimethoxybenzyl)-1-(4-fluorophenyl)methanamine
• CAS No: 355815-27-9
• MF: C₁₆H₁₈FNO₂
• MW: 275.318027973175
• CID: 867650
• Update Time: 2026-04-29

N-(2,4-Dimethoxybenzyl)-1-(4-fluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Dimethoxybenzyl)-1-(4-fluorophenyl)methanamine
• (2,4-Dimethoxy-benzyl)-(4-fluoro-benzyl)-amine
• 1-(2,4-dimethoxyphenyl)-N-(4-fluorobenzyl)methanamine
• N-[(2,4-dimethoxyphenyl)methyl]-1-(4-fluorophenyl)methanamine
• Benzenemethanamine, N-[(4-fluorophenyl)methyl]-2,4-dimethoxy-

• Inchi： InChI=1S/C16H18FNO2/c1-19-15-8-5-13(16(9-15)20-2)11-18-10-12-3-6-14(17)7-4-12/h3-9,18H,10-11H2,1-2H3
• InChI Key： HFZRYLWOZNPVRW-UHFFFAOYSA-N
• SMILES： COC1=CC(=C(C=C1)CNCC2=CC=C(C=C2)F)OC

Computed Properties

• Exact Mass: 275.13200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 30.49000
• LogP: 3.52360

Additional information on N-(2,4-Dimethoxybenzyl)-1-(4-fluorophenyl)methanamine

Comprehensive Overview of N-(2,4-Dimethoxybenzyl)-1-(4-fluorophenyl)methanamine (CAS No. 355815-27-9)

N-(2,4-Dimethoxybenzyl)-1-(4-fluorophenyl)methanamine, with the CAS number 355815-27-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure featuring a dimethoxybenzyl group and a fluorophenyl moiety, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its versatile reactivity and stability under various conditions.

The growing interest in N-(2,4-Dimethoxybenzyl)-1-(4-fluorophenyl)methanamine is reflected in the increasing number of queries on search engines and AI platforms. Users frequently search for terms like "synthesis of 355815-27-9," "applications of fluorophenyl compounds," and "dimethoxybenzyl derivatives in medicine." These searches highlight the compound's relevance in contemporary scientific discussions, particularly in the context of green chemistry and sustainable synthesis methods. The compound's potential to contribute to environmentally friendly processes aligns with the global push toward reducing the carbon footprint of chemical manufacturing.

From a structural perspective, N-(2,4-Dimethoxybenzyl)-1-(4-fluorophenyl)methanamine exhibits intriguing properties due to the presence of electron-donating (dimethoxy) and electron-withdrawing (fluoro) groups. This combination makes it a valuable candidate for studying electronic effects in organic reactions. Additionally, its stability and solubility profile make it suitable for a wide range of experimental conditions, further enhancing its utility in research settings. Scientists are also investigating its potential as a precursor for fluorescent dyes or sensors, given the aromatic and conjugated nature of its components.

In the realm of pharmaceuticals, N-(2,4-Dimethoxybenzyl)-1-(4-fluorophenyl)methanamine is being explored for its possible role in the development of novel therapeutic agents. The fluorophenyl group, in particular, is a common feature in many FDA-approved drugs, known for enhancing bioavailability and metabolic stability. Researchers are examining whether this compound could serve as a scaffold for designing new molecules with improved pharmacokinetic properties. This aligns with the broader trend in drug discovery toward optimizing lead compounds for better efficacy and safety.

The compound's CAS number 355815-27-9 is often used as a key identifier in patent literature and academic publications, underscoring its importance in intellectual property and innovation. As the scientific community continues to explore its potential, N-(2,4-Dimethoxybenzyl)-1-(4-fluorophenyl)methanamine is likely to remain a topic of interest in both industrial and academic circles. Its multifaceted applications and the ongoing advancements in synthetic methodologies ensure that it will be a subject of study for years to come.